Cas no 439128-95-7 (4-Piperidinecarboxylic acid, 1-[2-hydroxy-3-(3-methoxyphenoxy)propyl]-, ethyl ester)

• Product Name: 4-Piperidinecarboxylic acid, 1-[2-hydroxy-3-(3-methoxyphenoxy)propyl]-, ethyl ester
• CAS No: 439128-95-7
• MF: C₁₈H₂₇NO₅
• MW: 337.410685777664
• MDL: MFCD02069217
• CID: 5224520
• PubChem ID: 2770272
• Update Time: 2025-08-05

4-Piperidinecarboxylic acid, 1-[2-hydroxy-3-(3-methoxyphenoxy)propyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxylic acid, 1-[2-hydroxy-3-(3-methoxyphenoxy)propyl]-, ethyl ester

• MDL： MFCD02069217
• Inchi： 1S/C18H27NO5/c1-3-23-18(21)14-7-9-19(10-8-14)12-15(20)13-24-17-6-4-5-16(11-17)22-2/h4-6,11,14-15,20H,3,7-10,12-13H2,1-2H3
• InChI Key： NCJMNEXMDQQJTP-UHFFFAOYSA-N
• SMILES： N1(CC(O)COC2=CC=CC(OC)=C2)CCC(C(OCC)=O)CC1

Additional information on 4-Piperidinecarboxylic acid, 1-[2-hydroxy-3-(3-methoxyphenoxy)propyl]-, ethyl ester

4-Piperidinecarboxylic acid, 1-[2-hydroxy-3-(3-methoxyphenoxy)propyl]-, ethyl ester (CAS No. 439128-95-7)

4-Piperidinecarboxylic acid, 1-[2-hydroxy-3-(3-methoxyphenoxy)propyl]-, ethyl ester (CAS No. 439128-95-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a piperidine ring, an ester group, and a substituted phenyl moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 4-Piperidinecarboxylic acid, 1-[2-hydroxy-3-(3-methoxyphenoxy)propyl]-, ethyl ester (CAS No. 439128-95-7) is particularly noteworthy due to its intricate arrangement of functional groups. The piperidine ring provides a flexible and bioactive scaffold, while the ester group and the substituted phenyl moiety offer additional points of interaction with biological targets. This combination of structural features makes the compound a promising candidate for various pharmacological studies.

Recent research has focused on the potential therapeutic applications of 4-Piperidinecarboxylic acid, 1-[2-hydroxy-3-(3-methoxyphenoxy)propyl]-, ethyl ester. Studies have shown that this compound exhibits significant activity against certain types of cancer cells. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 4-Piperidinecarboxylic acid, 1-[2-hydroxy-3-(3-methoxyphenoxy)propyl]-, ethyl ester selectively inhibits the growth of breast cancer cells by targeting specific signaling pathways involved in cell proliferation and survival.

In addition to its anti-cancer properties, 4-Piperidinecarboxylic acid, 1-[2-hydroxy-3-(3-methoxyphenoxy)propyl]-, ethyl ester has also been investigated for its potential as an anti-inflammatory agent. Research conducted at the University of California found that this compound effectively reduces inflammation in animal models by modulating the expression of pro-inflammatory cytokines and enzymes. These findings suggest that 4-Piperidinecarboxylic acid, 1-[2-hydroxy-3-(3-methoxyphenoxy)propyl]-, ethyl ester could be a valuable lead compound for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of 4-Piperidinecarboxylic acid, 1-[2-hydroxy-3-(3-methoxyphenoxy)propyl]-, ethyl ester have also been studied extensively. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-Piperidinecarboxylic acid, 1-[2-hydroxy-3-(3-methoxyphenoxy)propyl]-, ethyl ester in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

The synthesis of 4-Piperidinecarboxylic acid, 1-[2-hydroxy-3-(3-methoxyphenoxy)propyl]-, ethyl ester (CAS No. 439128-95-7) involves several steps and requires careful control of reaction conditions to ensure high yield and purity. Common synthetic routes include the coupling of a piperidine derivative with a substituted phenol followed by esterification. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound on a commercial scale.

In conclusion, 4-Piperidinecarboxylic acid, 1-[2-hydroxy-3-(3-methoxyphenoxy)propyl]-, ethyl ester (CAS No. 439128-95-7) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an important focus of ongoing research in medicinal chemistry and pharmaceutical development. As more studies are conducted and clinical trials progress, it is likely that this compound will play a significant role in advancing the treatment options for various diseases.